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Compound of Interest

Compound Name: CM-352

Cat. No.: B15578898

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling CM-352,
a trade name for Chlorinated Polyethylene (CPE). The following procedures are designed to
ensure the safe handling, use, and disposal of this material in a laboratory setting.

Product Identification and Hazard Summary

CM-352 is a chlorinated polyethylene resin. While generally considered to have low toxicity, it
can pose hazards under certain conditions, particularly during processing at elevated
temperatures or when in powdered form.

Primary Hazards:

 Inhalation: Vapors and dust can irritate the respiratory tract.[1] Processing fumes may
contain hydrogen chloride and carbon monoxide.

o Skin Contact: Direct contact with the hot, molten polymer can cause severe thermal burns.[1]
Some individuals may experience skin irritation from the solid material.[1]

o Eye Contact: Polymer chips or dust can cause mechanical irritation and scratching of the
cornea.[1]

» Ingestion: Not a likely route of exposure in a laboratory setting. Oral toxicity is considered to
be very low.[1]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure safety. The
following table and workflow diagram provide guidance on selecting the correct PPE for
handling CM-352.

Quantitative Data Summary

Parameter Value Source
Chlorine Content 35+1 wt% [2]
Shore Hardness <57 Shore A [2]
Tensile Strength =>8.0 MPa [2]

PPE Selection Workflow

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15578898?utm_src=pdf-body
http://hzkeli.com/en/index.php/product_det/index/6.html
http://hzkeli.com/en/index.php/product_det/index/6.html
http://hzkeli.com/en/index.php/product_det/index/6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Safety Glasses with
side shields

Chemical Splash Goggles
Full Face Shield

Minimum

Dusty Operations

Ve : )
PPE Selection Handling Molten Material
. Standard Laboratory Gloves
Eye Protection -
Always Required | _—» (Nitrile or Neoprene)

Solid Form
Hand Protection <~ | Molten Form Insulated, Heat-Resistant
—» Gloves

Respiratory Protection | NusanceDust o N5 or equivalent
Vapors/Fumes

e.g., NIOSH/MSHA approved)

Hazard Assessment

Assess the Task
(e.g., weighing, mixing, heating)

Handling Solid or Molten Form

Dust or Fumes Generated

Potential for Splash or Dust

Air-purifying respirator with

Body Protection 0 ra
Standard Use appropriate cartridges

- /\
Splash Risk

Molten Material

Standard Lab Coat

Chemical-Resistant Apron

Heat-Resistant Clothing

Click to download full resolution via product page
PPE selection workflow for handling CM-352.

Experimental Protocols: Handling and Storage

Handling:
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» Ventilation: Always handle CM-352 in a well-ventilated area. Use local exhaust ventilation
when heating the material or when dust is generated.

e Avoid Dust Generation: Minimize the creation of dust when handling the powdered form. Use
appropriate tools and techniques for transferring the material.

» Hot Material: When working with molten CM-352, wear appropriate thermal protective
clothing, including heat-resistant gloves and a face shield, to prevent burns.[1]

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating, drinking, or smoking.

Storage:

« Conditions: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of
heat or ignition.

o Containers: Keep containers tightly closed and properly labeled.

e Incompatible Materials: Avoid contact with strong oxidizing agents.

Disposal Plan

o Waste Characterization: Dispose of CM-352 in accordance with all applicable federal, state,
and local regulations. It is the responsibility of the waste generator to determine the toxicity
and physical properties of the material generated to determine the proper waste
classification and disposal methods.

» Disposal Method: Uncontaminated material can typically be disposed of as a non-hazardous
solid waste. However, consult with your institution's environmental health and safety (EHS)
department for specific guidance. Do not dispose of down the drain or into the environment.

o Contaminated Material: Any material contaminated with CM-352 should be handled as
hazardous waste and disposed of through a licensed waste disposal contractor.

Emergency Procedures
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 Inhalation: If dust or fumes are inhaled, move the person to fresh air. If breathing is difficult,
administer oxygen. Seek medical attention if symptoms persist.[1]

» Skin Contact: For contact with solid material, wash the affected area with soap and water.
For contact with molten material, immediately cool the affected area with cold water. Do not
attempt to remove the solidified polymer from the skin. Seek immediate medical attention for
thermal burns.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Continue rinsing. Seek medical attention if irritation persists.[1]

o Spills: For small spills of solid material, sweep up and place in a suitable container for
disposal. Avoid generating dust. For large spills, cordon off the area and contact your EHS
department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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